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Compound of Interest

Compound Name: 4-Hydroxy-1-indanone

Cat. No.: B1297909

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Hydroxy-1-indanone, a compound utilized in various research and
development applications. j>g¢o This document is intended for researchers, scientists, and drug
development professionals to ensure the safe handling and use of this chemical. All
guantitative data has been summarized for clarity, and a general protocol for handling chemical
spills is provided.

Section 1: Chemical and Physical Properties

4-Hydroxy-1-indanone is a solid, appearing as a white to orange to green powder or crystals.
[1][2] Key physical and chemical properties are detailed in the table below.

Property Value Source(s)
Molecular Formula CoHsO2 [2][3]
Molecular Weight 148.16 g/mol [3]

CAS Number 40731-98-4

Melting Point 242-244 °C

White to Orange to Green
Appearance

powder to crystal
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Section 2: Hazard Identification and GHS
Classification

4-Hydroxy-1-indanone is classified as a hazardous substance. The GHS classification, based

on aggregated data, indicates that it can cause skin irritation, serious eye irritation, and may

cause respiratory irritation.

Hazard Class &

GHS Classification Signal Word Hazard Statement
Category
Skin ) ] ] H315: Causes skin
) o Skin Irrit. 2 Warning S
Corrosion/Irritation irritation
Serious Eye ] ] H319: Causes serious
o Eye Irrit. 2 Warning o
Damage/Eye lrritation eye irritation
Specific target organ
o i ] H335: May cause
toxicity — Single STOT SE 3 Warning

exposure

respiratory irritation

Source:

Section 3: Handling and Storage Precautions

Proper handling and storage are crucial to minimize risks associated with 4-Hydroxy-1-

indanone.

Handling:

Avoid the formation of dust and aerosols.

and eye/face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Handle in a well-ventilated place, preferably under a chemical fume hood.

Wear suitable personal protective equipment (PPE), including protective gloves, clothing,

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b1297909?utm_src=pdf-body
https://www.benchchem.com/product/b1297909?utm_src=pdf-body
https://www.benchchem.com/product/b1297909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

» Wash hands thoroughly after handling.

¢ Use non-sparking tools and prevent fire caused by electrostatic discharge.

Storage:

Store locked up.

Keep containers in a dry, cool place.

Incompatible materials to avoid are strong oxidizing agents.

Store in a well-ventilated place and keep the container tightly closed.

Section 4: Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-Hydroxy-1-

indanone;

PPE Type

Specification

Source(s)

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Fire/flame
resistant and impervious

clothing is recommended.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with a
particulates filter conforming to
EN 143, or a NIOSH/MSHA

approved respirator.
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Section 5: First Aid and Emergency Procedures

In case of exposure, the following first-aid measures should be taken:

Exposure Route First Aid Measures Source(s)

Move the person to fresh air. If
breathing is difficult, give
) oxygen. If not breathing,
Inhalation _ o T
provide artificial respiration.
Seek medical attention if you

feel unwell.

Immediately wash with plenty
of soap and water. Take off
) contaminated clothing and
Skin Contact ) .
wash it before reuse. If skin
irritation occurs, get medical

help.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

Rinse mouth with water. Do

NOT induce vomiting. Call a
Ingestion POISON CENTER or

doctor/physician if you feel

unwell.

Fire-Fighting Measures:

o Suitable extinguishing agents: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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o Protective equipment: Wear a self-contained breathing apparatus and full protective gear.

e Hazards: During a fire, irritating and toxic gases such as carbon monoxide and carbon
dioxide may be generated.

Section 6: Accidental Release Measures

In the event of a spill, follow these procedures:

o Ensure adequate ventilation and wear appropriate personal protective equipment.
e Avoid dust formation and breathing dust.

o Sweep up the spilled material and shovel it into suitable containers for disposal.

o Wash the spill site after material pickup is complete.

e Do not let the product enter drains.

» Dispose of the waste in a manner consistent with federal, state, and local regulations.

Section 7: Experimental Workflow Visualization

The following diagram illustrates a general workflow for handling a chemical spill, a critical
safety protocol in any laboratory setting.

Click to download full resolution via product page
Caption: General workflow for handling a chemical spill.

This guide is intended to provide essential safety information. Always refer to the specific
Safety Data Sheet (SDS) provided by the supplier before handling 4-Hydroxy-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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